N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C24H22N2O5S2/c1-30-19-12-13-20(31-2)22-21(19)25-24(32-22)26(15-16-8-5-4-6-9-16)23(27)17-10-7-11-18(14-17)33(3,28)29/h4-14H,15H2,1-3H3
• InChI Key: RTVYKTJKKNKCNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=C3)C(=O)C4=CC(=CC=C4)S(=O)(=O)C
• Molecular Formula: C24H22N2O5S2
• Molecular Weight: 482.6 g/mol

Description

N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as BMBMT and has been studied for its ability to inhibit certain enzymes and receptors in the body, leading to various biochemical and physiological effects.

Mechanism of Action

BMBMT works by inhibiting specific enzymes and receptors in the body, leading to various biochemical and physiological effects. One enzyme that BMBMT has been shown to inhibit is protein kinase CK2, which is involved in the regulation of cell growth and division. BMBMT has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
BMBMT has been shown to have various biochemical and physiological effects, depending on the specific enzymes and receptors it targets. In cancer research, BMBMT has been shown to inhibit the growth of certain cancer cells by inducing apoptosis, or programmed cell death. BMBMT has also been shown to inhibit the activity of acetylcholinesterase, leading to increased levels of acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using BMBMT in lab experiments is its specificity for certain enzymes and receptors, which allows for targeted inhibition and analysis of specific pathways. However, one limitation is the potential for off-target effects, as BMBMT may also inhibit other enzymes and receptors in the body.

Future Directions

There are several future directions for research on BMBMT. One area of interest is the development of BMBMT derivatives with improved specificity and potency for certain enzymes and receptors. Another area of interest is the use of BMBMT in combination with other drugs or therapies for enhanced therapeutic effects. Additionally, further research is needed to fully understand the potential therapeutic applications of BMBMT in various fields of scientific research.

Synthesis Methods

BMBMT can be synthesized using a multistep process involving the reaction of various chemical compounds. The first step involves the reaction of 2-aminobenzo[d]thiazole with 4,7-dimethoxybenzaldehyde to form a Schiff base. The Schiff base is then reacted with benzyl bromide to form the N-benzylated product. Finally, the N-benzylated product is reacted with 3-(methylsulfonyl)benzoyl chloride to form BMBMT.

Scientific Research Applications

BMBMT has been studied for its potential therapeutic applications in various fields of scientific research. One area of interest is cancer research, where BMBMT has been shown to inhibit the growth of certain cancer cells by targeting specific enzymes and receptors. BMBMT has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, due to its ability to inhibit certain enzymes involved in the progression of these diseases.